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Compound of Interest

Compound Name:

N-[2-(3-

phenylpropoxy)phenyl]propanamid

e

Cat. No.: B495756 Get Quote

Essential Safety and Handling Guide for N-[2-(3-
phenylpropoxy)phenyl]propanamide
Disclaimer: No specific Safety Data Sheet (SDS) is readily available for N-[2-(3-
phenylpropoxy)phenyl]propanamide. This guide is based on the potential hazards of its

chemical functional groups. It is imperative to treat this compound as potentially hazardous and

to consult with your institution's Environmental Health and Safety (EHS) department before

handling.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for researchers, scientists, and drug development

professionals handling N-[2-(3-phenylpropoxy)phenyl]propanamide. Given the absence of

specific toxicological data, a conservative approach to safety is mandatory.

Inferred Hazard Assessment
N-[2-(3-phenylpropoxy)phenyl]propanamide is comprised of several functional groups that

inform its potential hazards: an aromatic amine derivative, an ether, and an amide.

Aromatic Amine/Amide Moiety: Aromatic amines can be toxic and some are known or

suspected carcinogens.[1] They can be absorbed through the skin.[1] While the amide group
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generally reduces the basicity and reactivity of the amine, caution is still warranted.

Ether Linkage: Ethers can form explosive peroxides upon storage and exposure to air and

light.[2][3] While aromatic ethers are generally less flammable than aliphatic ethers, this

potential hazard should not be disregarded.[1] Vapors may cause drowsiness and dizziness.

[2]

Propanamide Group: Similar amides, like propanamide, can be harmful if swallowed and

may cause skin and eye irritation.[4][5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. Always inspect PPE for integrity before use.

PPE Category
Recommended
Specification

Rationale

Eye and Face Protection

ANSI Z87.1-compliant safety

goggles. A face shield should

be worn over goggles when

there is a splash hazard.

Protects against potential

splashes of the chemical which

may be irritating to the eyes.[5]

[6]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Consult glove manufacturer's

compatibility chart.

Prevents dermal absorption, a

common exposure route for

aromatic compounds.[7]

Body Protection

A lab coat (Nomex® or similar

flame-resistant material is

recommended if heating), long

pants, and closed-toe shoes.

Protects skin from accidental

contact and potential spills.

Avoid polyester and acrylic

clothing.[8]

Respiratory Protection

Use in a certified chemical

fume hood. If this is not

possible, a respiratory hazard

evaluation should be

conducted by EHS.

Minimizes inhalation of any

potentially harmful aerosols or

vapors.[8]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

Preparation and Pre-Handling Check:

Ensure a certified chemical fume hood is available and functioning correctly.

Verify that an eyewash station and safety shower are accessible and unobstructed.

Prepare and label all necessary equipment and waste containers in advance.

Review the experimental protocol and this safety guide.

Handling the Compound:

Conduct all manipulations of N-[2-(3-phenylpropoxy)phenyl]propanamide within the

chemical fume hood.

Wear all required PPE as specified in the table above.

When weighing the solid, use a spatula and handle it gently to avoid creating dust.

If making a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling and Decontamination:

Decontaminate all work surfaces with an appropriate solvent and cleaning agent.

Properly dispose of all contaminated materials as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.
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Caption: Experimental Workflow for Handling N-[2-(3-phenylpropoxy)phenyl]propanamide.
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Disposal Plan
Treat all waste containing N-[2-(3-phenylpropoxy)phenyl]propanamide as hazardous.

Solid Waste:

Collect all contaminated solid waste (e.g., gloves, weighing paper, paper towels) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste in a compatible, sealed, and clearly labeled hazardous waste

container.

Do not mix with other waste streams unless compatibility is known. Halogenated and non-

halogenated waste should generally be kept separate.[9]

Empty Containers:

Triple rinse empty containers with a suitable solvent.[10]

Collect the rinsate as hazardous liquid waste.

Deface the label on the empty container before disposing of it according to your

institution's guidelines.[10]

Consult EHS:

Contact your institution's Environmental Health and Safety department for specific

guidance on the disposal of this novel compound.
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Caption: Disposal Plan for N-[2-(3-phenylpropoxy)phenyl]propanamide Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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